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Introduction

RO-09-4609 is a potent and selective inhibitor of Candida albicans N-myristoyltransferase
(CaNmt), an enzyme essential for fungal viability. N-myristoyltransferase catalyzes the covalent
attachment of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine residue of a
variety of cellular proteins. This protein modification, known as N-myristoylation, is critical for
protein-membrane interactions, signal transduction, and the proper function of numerous
proteins involved in fungal survival and virulence. By inhibiting CaNmt, RO-09-4609 disrupts
these vital cellular processes, leading to antifungal activity. This document provides a detailed
protocol for determining the in vitro antifungal susceptibility of Candida species to RO-09-4609,
based on the widely recognized broth microdilution methods established by the Clinical and
Laboratory Standards Institute (CLSI) M27 standards.

Quantitative Data Summary

The following table presents representative Minimum Inhibitory Concentration (MIC) data for
RO-09-4609 against common Candida species. The MIC is defined as the lowest concentration
of the antifungal agent that causes a significant inhibition of growth (typically 250%) compared
to the drug-free control.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15558792#bc-rfq
https://www.benchchem.com/product/b15558792/docs?utm_src=pdf-body#application-note-ro-09-4609-in-vitro-assay-protocol-for-candida
https://www.benchchem.com/product/b15558792/docs?utm_src=pdf-body#application-note-ro-09-4609-in-vitro-assay-protocol-for-candida
https://www.benchchem.com/product/b15558792/docs?utm_src=pdf-body#application-note-ro-09-4609-in-vitro-assay-protocol-for-candida
https://www.benchchem.com/product/b15558792/docs?utm_src=pdf-body#application-note-ro-09-4609-in-vitro-assay-protocol-for-candida
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. . RO-09-4609 MIC Range Quality Control Strain MIC
Candida Species
(ng/mL) (ng/mL)

C. albicans (ATCC 90028) 0.008 - 0.06 0.015 - 0.06

C. glabrata (ATCC 90030) 0.015-0.125 N/A

C. parapsilosis (ATCC 22019) 0.03-0.25 N/A

C. tropicalis (ATCC 750) 0.015- 0.125 N/A

C. auris (B11221) 0.008 - 0.06 N/A

Note: Data are for illustrative purposes and actual MIC values should be determined
experimentally.

Experimental Protocols

This protocol is adapted from the CLSI M27 reference method for broth dilution antifungal
susceptibility testing of yeasts.

1. Materials and Reagents

e RO-09-4609 (CAS #279230-20-5)

e Dimethyl Sulfoxide (DMSO)

e RPMI 1640 medium with L-glutamine, without sodium bicarbonate

e 3-(N-morpholino)propanesulfonic acid (MOPS)

e Glucose

o Sterile, U-bottom 96-well microtiter plates

o Candida isolates and quality control strains (e.g., C. albicans ATCC 90028)
e Sabouraud Dextrose Agar (SDA) plates

» Sterile saline (0.85%)
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Spectrophotometer (530 nm)

Hemocytometer

Sterile, disposable inoculation loops, tubes, and pipette tips
. Media Preparation (RPMI-MOPS)

Dissolve 10.4 g of RPMI 1640 powder and 34.54 g of MOPS powder in 900 mL of distilled
water.

Adjust the pH to 7.0 £ 0.1 at 25°C using 1N NaOH.

Add distilled water to bring the final volume to 1 liter.

Sterilize by filtration through a 0.22 um filter. Store at 4°C.
. Preparation of RO-09-4609 Stock Solution

Dissolve RO-09-4609 powder in 100% DMSO to create a high-concentration stock solution
(e.g., 1.6 mg/mL). The final concentration of DMSO in the assay wells should not exceed 1%
to avoid affecting fungal growth.

The stock solution can be stored at -20°C for long-term use.
. Inoculum Preparation

Subculture the Candida isolate onto an SDA plate and incubate at 35°C for 24 hours to
ensure purity and viability.

Select 3-5 well-isolated colonies (1 mm in diameter) and suspend them in 5 mL of sterile
saline.

Vortex the suspension for 15 seconds to ensure homogeneity.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard by
spectrophotometer (absorbance of 0.09-0.11 at 530 nm). This corresponds to a cell density
of approximately 1-5 x 106 CFU/mL.
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Dilute this adjusted suspension 1:1000 in RPMI-MOPS medium to achieve a final inoculum
concentration of 1-5 x 103 CFU/mL.

. Drug Dilution and Plate Preparation

Prepare a 2X working solution of RO-09-4609 by diluting the stock solution in RPMI-MOPS
medium. This will be the highest concentration tested (e.g., 16 pg/mL for a final top
concentration of 8 pg/mL).

Dispense 100 pL of RPMI-MOPS medium into wells 2 through 11 of a 96-well microtiter
plate.

Add 200 pL of the 2X working drug solution to well 1.

Perform a 2-fold serial dilution by transferring 100 pL from well 1 to well 2, mixing thoroughly,
and repeating this process down to well 10. Discard 100 pL from well 10.

Well 11 serves as the growth control (drug-free). Well 12 serves as the sterility control
(medium only).

This results in 100 pL of serially diluted drug at 2X the final test concentrations in wells 1-10.
. Inoculation and Incubation

Add 100 pL of the final prepared inoculum (from step 4.5) to wells 1 through 11. Do not add
inoculum to well 12.

The final volume in each well is now 200 pL, and the drug concentrations are halved to their
final 1X concentrations. The final inoculum density is 0.5-2.5 x 103 CFU/mL.

Seal the plate or place it in a humidified chamber to prevent evaporation.
Incubate the plate at 35°C for 24-48 hours.
. MIC Endpoint Determination

After incubation, read the plate. The MIC is the lowest concentration of RO-09-4609 that
produces a prominent decrease in turbidity (=50% growth inhibition) compared to the growth
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control in well 11.

¢ This can be determined visually or by using a microplate reader to measure absorbance at
530 nm.

Visualizations
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Caption: Workflow for in vitro susceptibility testing of RO-09-4609 against *Candida.*
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Caption: RO-09-4609 inhibits essential N-myristoylation in *Candida.*
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e To cite this document: BenchChem. [Application Note: RO-09-4609 In Vitro Assay Protocol
for Candida]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558792/docs#application-note-ro-09-4609-in-vitro-
assay-protocol-for-candida]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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